(6-Ethoxypyrimidin-4-yl)(4-methylpiperidin-1-yl)methanone
Overview
Description
(6-Ethoxypyrimidin-4-yl)(4-methylpiperidin-1-yl)methanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a synthetic compound that has been synthesized using different methods. The compound has been studied for its mechanism of action and its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of (6-Ethoxypyrimidin-4-yl)(4-methylpiperidin-1-yl)methanone is not fully understood. However, it has been shown to inhibit the activity of protein kinases. Protein kinases play a crucial role in various cellular processes, including cell division, differentiation, and apoptosis. Inhibition of protein kinases can lead to the disruption of these processes, which can be useful in the treatment of various diseases.
Biochemical and physiological effects:
This compound has been shown to have biochemical and physiological effects. It has been shown to inhibit the activity of protein kinases, which can lead to the disruption of various cellular processes. The compound has also been shown to have anti-inflammatory and anti-tumor properties.
Advantages and Limitations for Lab Experiments
(6-Ethoxypyrimidin-4-yl)(4-methylpiperidin-1-yl)methanone has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized using different methods. The compound has been shown to have potential applications in scientific research. However, there are also limitations to using the compound in lab experiments. The compound is not well understood, and its mechanism of action is not fully elucidated.
Future Directions
There are several future directions for the study of (6-Ethoxypyrimidin-4-yl)(4-methylpiperidin-1-yl)methanone. One direction is the study of its potential use in the development of new drugs for the treatment of various diseases. Another direction is the study of its mechanism of action, which can lead to a better understanding of its potential applications in scientific research. Additionally, the compound can be studied for its potential use in the development of chemical probes for the study of protein kinases.
Synthesis Methods
The synthesis of (6-Ethoxypyrimidin-4-yl)(4-methylpiperidin-1-yl)methanone has been achieved using different methods. One of the methods is the reaction of 4-methylpiperidine with ethyl 4-chloro-3-oxobutanoate in the presence of sodium hydride. Another method involves the reaction of 4-methylpiperidine with ethyl 4-chloro-2-oxobutanoate in the presence of sodium hydride. The compound has also been synthesized using other methods such as the reaction of 4-methylpiperidine with ethyl 4-chloro-3-oxobutanoate in the presence of potassium carbonate.
Scientific Research Applications
(6-Ethoxypyrimidin-4-yl)(4-methylpiperidin-1-yl)methanone has potential applications in scientific research. It has been studied for its potential use as a chemical probe for the study of protein kinases. The compound has also been studied for its potential use in the development of new drugs for the treatment of various diseases.
Safety and Hazards
properties
IUPAC Name |
(6-ethoxypyrimidin-4-yl)-(4-methylpiperidin-1-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O2/c1-3-18-12-8-11(14-9-15-12)13(17)16-6-4-10(2)5-7-16/h8-10H,3-7H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UPWHQLQDWJBWLH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC=NC(=C1)C(=O)N2CCC(CC2)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[4,5-Dimethoxy-2-[(4-methoxyphenyl)sulfamoyl]phenyl]acetic acid](/img/structure/B2972568.png)
![[2-[2-(3,4-Diethoxyphenyl)ethylamino]-2-oxoethyl] 4-ethylbenzoate](/img/structure/B2972569.png)
![4-(4-chlorophenyl)-N-[3-(methylsulfanyl)phenyl]-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide](/img/structure/B2972572.png)
![2-[3-(1,3-benzodioxol-5-ylmethyl)-4-oxoquinazolin-2-yl]sulfanyl-N-(oxolan-2-ylmethyl)acetamide](/img/structure/B2972574.png)
![3,3-Spiro-2-[5,5-dimethylcyclohexane-1,3-dionyl]-5-(3-trifluoromethylphenyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6-(3H,5H)-dione](/img/structure/B2972575.png)
![N-(1,3-benzodioxol-5-yl)-2-[1-[(4-methylphenyl)methyl]indol-3-yl]sulfanylacetamide](/img/structure/B2972578.png)
![2-[4-(1H-Pyrazol-3-Yl)Phenoxy]Pyrimidine](/img/structure/B2972580.png)
![N-(4-chlorophenyl)-2-[[1-[3-(dimethylamino)propyl]-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]acetamide](/img/structure/B2972587.png)
![N-(2,4-dimethylphenyl)-2-((3-(3-methoxyphenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide](/img/structure/B2972588.png)
